molecular formula C8H12N2O2S2 B8595569 3-amino-N-methyl-4-(methylthio)benzenesulfonamide

3-amino-N-methyl-4-(methylthio)benzenesulfonamide

Cat. No. B8595569
M. Wt: 232.3 g/mol
InChI Key: BJJFJTDSMDVFIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-amino-N-methyl-4-(methylthio)benzenesulfonamide is a useful research compound. Its molecular formula is C8H12N2O2S2 and its molecular weight is 232.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-amino-N-methyl-4-(methylthio)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-amino-N-methyl-4-(methylthio)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-amino-N-methyl-4-(methylthio)benzenesulfonamide

Molecular Formula

C8H12N2O2S2

Molecular Weight

232.3 g/mol

IUPAC Name

3-amino-N-methyl-4-methylsulfanylbenzenesulfonamide

InChI

InChI=1S/C8H12N2O2S2/c1-10-14(11,12)6-3-4-8(13-2)7(9)5-6/h3-5,10H,9H2,1-2H3

InChI Key

BJJFJTDSMDVFIJ-UHFFFAOYSA-N

Canonical SMILES

CNS(=O)(=O)C1=CC(=C(C=C1)SC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-methyl-4-(methylthio)-3-nitrobenzenesulfonamide (1.0 g, 3.81 mmol) in 10 mL of ethanol and 10 mL of NH4Cl, zinc dust (2.5 g, 3.81 mmol) was added. The reaction mixture was stirred overnight at room temperature. The mixture was then filtered and diluted with ethyl acetate and water. The organic phase was separated, washed with water and brine, dried over MgSO4, filtered and concentrated to afford 3-amino-N-methyl-4-(methylthio)benzenesulfonamide (0.500 g, 56%) as a white solid. 1H NMR (400 MHz, DMSO-d6) δ 7.06 (d, J=8.03 Hz, 1H), 6.86 (s, 1H), 6.67-6.76 (m, 1H), 5.28 (br. s., 2H), 2.17 (s, 3H), 2.21 (s, 3H); MS (m/z) 232.7 (M+H+)
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
2.5 g
Type
catalyst
Reaction Step One

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